Cas no 2227644-73-5 (rac-(1R,2R)-1-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid)

• Product Name: rac-(1R,2R)-1-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• CAS No: 2227644-73-5
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 5951724
• PubChem ID: 165522208
• Update Time: 2025-06-08

rac-(1R,2R)-1-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-1-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• rac-(1R,2R)-1-{[(tert-butoxy)carbonyl]amino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• EN300-1278410
• 2227644-73-5

• Inchi： 1S/C17H23NO5/c1-17(2,3)23-16(21)18-14-12(15(19)20)8-6-10-5-7-11(22-4)9-13(10)14/h5,7,9,12,14H,6,8H2,1-4H3,(H,18,21)(H,19,20)/t12-,14-/m0/s1
• InChI Key： QMANKQXSFAJJIS-JSGCOSHPSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1C2C=C(C=CC=2CC[C@@H]1C(=O)O)OC)=O

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.9Ų

Additional information on rac-(1R,2R)-1-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-1-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (CAS No. 2227644-73-5)

The compound rac-(1R,2R)-1-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (CAS No. 2227644-73-5) is a chiral intermediate with significant potential in pharmaceutical synthesis and medicinal chemistry. Its unique structural features, including the tert-butoxy carbonyl (Boc) protecting group and the tetrahydronaphthalene core, make it a valuable building block for drug discovery. Researchers and industry professionals are increasingly interested in this compound due to its role in the development of novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases.

One of the key reasons for the growing attention toward rac-(1R,2R)-1-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid is its relevance in asymmetric synthesis. The presence of the Boc-protected amino group and the carboxylic acid functionality allows for versatile chemical modifications, enabling the creation of diverse derivatives. This adaptability aligns with current trends in personalized medicine, where tailored molecular structures are essential for optimizing drug efficacy and reducing side effects.

In recent years, the demand for high-purity chiral compounds like CAS No. 2227644-73-5 has surged, driven by advancements in enantioselective catalysis and green chemistry. The 7-methoxy substituent in this molecule further enhances its pharmacological profile, as methoxy groups are known to influence bioavailability and metabolic stability. These attributes make the compound a subject of interest in academic research and industrial applications, particularly in the synthesis of protease inhibitors and GPCR-targeted drugs.

From an SEO perspective, users frequently search for terms such as "Boc-protected amino acid synthesis", "tetrahydronaphthalene derivatives in drug discovery", and "chiral building blocks for pharmaceuticals". These queries reflect the broader scientific community's focus on scalable and sustainable synthetic routes. The compound’s CAS number, 2227644-73-5, is also a critical identifier for researchers seeking detailed spectroscopic data or commercial suppliers.

Another hot topic linked to this compound is its potential application in neurodegenerative disease research. The tetrahydronaphthalene scaffold is structurally similar to motifs found in compounds under investigation for Alzheimer's and Parkinson's diseases. As such, rac-(1R,2R)-1-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid could serve as a precursor for neuroprotective agents, aligning with the increasing global focus on aging populations and brain health.

Quality control and analytical characterization are paramount for compounds like CAS No. 2227644-73-5. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and stereochemical integrity. These methods are frequently searched by quality assurance professionals, underscoring the need for detailed technical documentation and reliable sourcing.

In summary, rac-(1R,2R)-1-{(tert-butoxy)carbonylamino}-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid represents a versatile and pharmacologically relevant intermediate. Its structural complexity and functional group diversity position it at the intersection of modern drug development and synthetic organic chemistry. As research continues to explore its applications, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing sustainable pharmaceutical manufacturing.